Thiophene,2-[(2,2-dimethoxyethyl)thio]-

• Molecular Formula: C8H12O2S2
• Molecular Weight: 204.3 g/mol
• IUPAC Name: 2-(2,2-dimethoxyethylsulfanyl)thiophene
• InChI: InChI=1S/C8H12O2S2/c1-9-7(10-2)6-12-8-4-3-5-11-8/h3-5,7H,6H2,1-2H3
• InChI Key: LWQLFTOXXXEGAY-UHFFFAOYSA-N
• Canonical SMILES: COC(CSC1=CC=CS1)OC

Description

Thiophene,2-[(2,2-dimethoxyethyl)thio]- is a useful research compound. Its molecular formula is C8H12O2S2 and its molecular weight is 204.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-thiophenethiol (12.3 g, 106 mmol) in acetone (180 ml), bromoacetaldehyde dimethyl acetal (13.6 ml, 115 mmol) was added, followed by potassium carbonate (21.8 g, 158 mmol). The reaction was refluxed for 16 h, cooled, then filtered and concentrated under reduced pressure. The crude product was purified by column chromatography over silica (eluent: petrol:DCM, 2:1) to afford the product as an orange oil (21.0 g, 97%). M/Z 204 (M+). Found C, 47.0; H, 5.7; S, 32.3; O, 15.8. Calc. for C8H12O2S2 C, 47.0; H 5.9; S, 31.4; O, 15.7. 1H NMR (300 MHz, CDCl3) δ 7.35 (dd, 1H, J=1.22 & 5.37 Hz), 7.17 (dd, 1H, J=1.22 & 3.58 Hz), 6.97 (dd, 1H, J=3.58 & 5.37 Hz), 4.51 (t,1 H, J=5.65 Hz), 3.35 (s, 6H), 2.98 (d, 2H, J=5.65 Hz).